Cas no 675877-13-1 (PYRIDINE, 4-BENZO[B]THIEN-7-YL-)

• Product Name: PYRIDINE, 4-BENZO[B]THIEN-7-YL-
• CAS No: 675877-13-1
• MF: C₁₃H₉NS
• MW: 211.282261610031
• CID: 3517975
• PubChem ID: 22326934
• Update Time: 2025-04-21

PYRIDINE, 4-BENZO[B]THIEN-7-YL- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 4-BENZO[B]THIEN-7-YL-
• 4-Benzo[b]thiophen-7-yl-pyridine
• DB-412251
• 675877-13-1
• 4-Benzo[b]thien-7-ylpyridine
• IFYXCEYIPYBLSE-UHFFFAOYSA-N
• SCHEMBL388931

• Inchi： 1S/C13H9NS/c1-2-11-6-9-15-13(11)12(3-1)10-4-7-14-8-5-10/h1-9H
• InChI Key： IFYXCEYIPYBLSE-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2=C3SC=CC3=CC=C2)=C1

Computed Properties

• Exact Mass: 211.04557046Da
• Monoisotopic Mass: 211.04557046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų